1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide

• Molecular Formula: C21H24ClN3O4S
• Molecular Weight: 450 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C21H24ClN3O4S/c1-15(2)29-18-9-5-16(6-10-18)14-23-24-21(26)20-4-3-13-25(20)30(27,28)19-11-7-17(22)8-12-19/h5-12,14-15,20H,3-4,13H2,1-2H3,(H,24,26)/b23-14+
• InChI Key: UREDKEJBYRIWLL-OEAKJJBVSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide, also known as CPIC, is a chemical compound that has shown promising results in scientific research. CPIC is a derivative of hydrazide and pyrrolidine, and its chemical formula is C22H27ClN4O4S.

Mechanism of Action

The exact mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide is not fully understood. However, it has been proposed that 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide inhibits the activity of enzymes involved in cancer cell growth and proliferation. 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to inhibit the production of inflammatory cytokines, which may contribute to its antimicrobial activity.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has also been shown to induce apoptosis in cancer cells. Additionally, 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to inhibit the production of inflammatory cytokines, which may contribute to its antimicrobial activity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide in lab experiments is its high purity and yield. 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide can be synthesized with a high degree of purity, which makes it suitable for use in various scientific studies. Additionally, 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to be effective against a wide range of cancer cell lines and microorganisms, which makes it a versatile compound for use in lab experiments.
One limitation of using 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide in lab experiments is its potential toxicity. 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been shown to have cytotoxic effects, which may limit its use in certain experiments. Additionally, 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has not been extensively studied for its pharmacokinetics and pharmacodynamics, which may limit its use in drug development.

Future Directions

There are several future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide. One area of research is the development of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide derivatives with improved efficacy and reduced toxicity. Additionally, further studies are needed to understand the pharmacokinetics and pharmacodynamics of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide. Another area of research is the investigation of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide's potential use in combination with other drugs for the treatment of cancer and other diseases. Finally, further studies are needed to understand the mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide and its potential use in the treatment of various diseases.

Synthesis Methods

1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide can be synthesized by reacting 4-chlorobenzenesulfonyl chloride with 4-isopropoxybenzaldehyde in the presence of sodium hydride. The resulting product is then reacted with pyrrolidine-2-carbohydrazide in the presence of acetic acid to obtain 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide. The synthesis method of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been optimized to obtain a high yield and purity of the compound.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been extensively studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has also been studied for its antimicrobial activity against various bacteria and fungi. Additionally, 1-[(4-chlorophenyl)sulfonyl]-N'-(4-isopropoxybenzylidene)-2-pyrrolidinecarbohydrazide has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.